Cas no 133117-48-3 (1,3-difluoro-2-trimethylsilylbenzene)

1,3-Difluoro-2-trimethylsilylbenzene is a fluorinated aromatic compound featuring a trimethylsilyl group at the 2-position and fluorine substituents at the 1- and 3-positions. This structure imparts unique reactivity, making it valuable in organometallic chemistry and cross-coupling reactions, where the silyl group can act as a directing or protecting moiety. The fluorine atoms enhance electron-withdrawing properties, facilitating nucleophilic aromatic substitutions or serving as precursors for further functionalization. Its stability under various reaction conditions and compatibility with Grignard and lithiation reagents make it a versatile intermediate in synthetic organic chemistry. The compound is particularly useful in the preparation of complex fluorinated aromatics for pharmaceuticals and agrochemicals.
1,3-difluoro-2-trimethylsilylbenzene structure
133117-48-3 structure
Product Name:1,3-difluoro-2-trimethylsilylbenzene
CAS No:133117-48-3
MF:C9H12F2Si
MW:186.2738904953
CID:2904474
PubChem ID:4621518
Update Time:2025-05-22

1,3-difluoro-2-trimethylsilylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-difluoro-2-trimethylsilylbenzene
    • .2,6-Difluorophenyltrimethylsilane;(2,6-difluorophenyl)trimethylsilane;.2,6-difluorophenyl-trimethylsilane;.2,6-Difluorphenyl-trimethylsilan;
    • Benzene, 1,3-difluoro-2-(trimethylsilyl)-
    • (2,6-difluorophenyl)trimethylsilane
    • SY329422
    • F18484
    • AKOS024263135
    • 133117-48-3
    • (2,6-difluorophenyl)-trimethylsilane
    • Benzene,1,3-difluoro-2-(trimethylsilyl)-
    • (2,6-difluorophenyl)(trimethyl)silane
    • MFCD00092632
    • Inchi： 1S/C9H12F2Si/c1-12(2,3)9-7(10)5-4-6-8(9)11/h4-6H,1-3H3
    • InChI Key： SKXITAOLMMHTSA-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)C1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 186.06800
  • Monoisotopic Mass: 186.06763324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.51000

1,3-difluoro-2-trimethylsilylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604229-250mg
(2,6-Difluorophenyl)trimethylsilane; .
 133117-48-3
250mg
 €331.70 2024-07-19
abcr
AB604229-1g
(2,6-Difluorophenyl)trimethylsilane; .
 133117-48-3
1g
 €611.50 2024-07-19
abcr
AB604229-5g
(2,6-Difluorophenyl)trimethylsilane; .
 133117-48-3
5g
 €2047.20 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1793914-1g
Benzene, 1,3-difluoro-2-(trimethylsilyl)-
 133117-48-3 98%
1g
 ￥3981.00 2024-08-09

1,3-difluoro-2-trimethylsilylbenzene Suppliers

Amadis Chemical Company Limited
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(CAS:133117-48-3)1,3-difluoro-2-trimethylsilylbenzene
Order Number:A1217105
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:22
Price ($):427
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:133117-48-3)1,3-difluoro-2-trimethylsilylbenzene
A1217105
Purity:99%
Quantity:1g
Price ($):427
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